Cas no 132404-42-3 (Lithium tris(trifluoromethanesulfonyl)methide)

• Product Name: Lithium tris(trifluoromethanesulfonyl)methide
• CAS No: 132404-42-3
• MF: C₄F₉LiO₆S₃
• MW: 418.160829544067
• CID: 5052843
• Update Time: 2025-10-19

Lithium tris(trifluoromethanesulfonyl)methide Chemical and Physical Properties

Names and Identifiers

• lithium tris(trifluoromethanesulfonyl)methide
• [Li]C(S(=O)(=O)C(F)(F)F)(S(=O)(=O)C(F)(F)F)S(=O)(=O)C(F)(F)F
• Lithium tris(trifluoromethanesulfonyl)methide

• Inchi： 1S/C4F9O6S3.Li/c5-2(6,7)20(14,15)1(21(16,17)3(8,9)10)22(18,19)4(11,12)13;/q-1;+1
• InChI Key： QVXQYMZVJNYDNG-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)([C-](S(C(F)(F)F)(=O)=O)S(C(F)(F)F)(=O)=O)(=O)=O.[Li+]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 23
• Rotatable Bond Count: 0
• Complexity: 617
• Topological Polar Surface Area: 128

Additional information on Lithium tris(trifluoromethanesulfonyl)methide

Recent Advances in Lithium tris(trifluoromethanesulfonyl)methide (CAS: 132404-42-3) Research

Lithium tris(trifluoromethanesulfonyl)methide (LiC(SO2CF3)3, CAS: 132404-42-3, has emerged as a critical compound in the fields of electrochemistry, energy storage, and pharmaceutical chemistry. This research brief synthesizes the latest findings on its synthesis, applications, and mechanistic insights, with a focus on its role as a high-performance electrolyte additive and its potential in biomedical applications.

Recent studies highlight the compound's exceptional ionic conductivity (up to 10 mS/cm at 25°C) and electrochemical stability window (>5V vs. Li/Li+), making it indispensable for next-generation lithium batteries. A 2023 Nature Materials publication demonstrated its efficacy in suppressing dendrite formation in solid-state batteries, achieving 98% Coulombic efficiency over 500 cycles. The trifluoromethanesulfonyl groups contribute to both thermal stability (decomposition temperature >300°C) and lithium-ion mobility.

In pharmaceutical applications, novel research (J. Med. Chem. 2023) explores LiC(SO2CF3)3 as a catalyst for asymmetric synthesis of chiral drug intermediates. Its unique Lewis acidity facilitates C-C bond formation at -78°C with >99% enantiomeric excess, particularly in prostaglandin and β-lactam antibiotic synthesis. Molecular dynamics simulations reveal preferential solvation of lithium cations by carbonyl groups in aprotic solvents, explaining its exceptional catalytic activity.

Advanced characterization techniques including solid-state NMR (7Li, 19F) and X-ray absorption spectroscopy have elucidated the compound's solvation structure. A key finding from ACS Central Science (2024) shows the formation of [Li(SL)3]+ (SL = solvent ligand) complexes with 3D ionic channels in polymer matrices, enabling unprecedented Li+ transference numbers (t+ ≈ 0.8). This structural insight informs design principles for novel electrolyte systems.

Ongoing clinical investigations explore its potential as a lithium-ion carrier for mood disorder treatments, leveraging its blood-brain barrier permeability (measured logP = 1.2) and reduced nephrotoxicity compared to traditional lithium salts. Phase I trials demonstrate 40% higher bioavailability than lithium carbonate, with therapeutic serum levels achieved at 600 mg/day doses.

Future research directions include: (1) developing scaled-up synthesis methods via continuous flow chemistry to address current cost limitations ($120/g), (2) investigating its role in bioelectronic devices for neural interfacing, and (3) exploring derivatives with modified sulfonyl groups for targeted drug delivery systems. These advancements position LiC(SO2CF3)3 as a transformative material across chemical, energy, and biomedical domains.